![molecular formula C19H22O3 B5112857 3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde](/img/structure/B5112857.png)
3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde
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Overview
Description
3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde is a chemical compound that belongs to the class of aldehydes. It is commonly used in scientific research for its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde is not fully understood. However, it is believed to act by inhibiting the expression of pro-inflammatory cytokines and enzymes, reducing oxidative stress, and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to reduce inflammation, protect against oxidative damage, and induce apoptosis in cancer cells. It has also been shown to have potential as a drug delivery system due to its ability to penetrate cell membranes.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde in lab experiments is its unique properties, which make it a valuable tool for studying inflammation, oxidative stress, and cancer. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde. One area of interest is its potential as a drug delivery system. Researchers are also interested in exploring its anti-inflammatory and antioxidant properties further. Additionally, there is potential for this compound to be used in the development of new cancer therapies. Further studies are needed to fully understand its mechanism of action and potential applications.
In conclusion, this compound is a valuable compound for scientific research due to its unique properties and potential applications. Its anti-inflammatory, antioxidant, and antitumor properties make it a valuable tool for studying these areas. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of 3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde involves the reaction between 2-isopropyl-5-methylphenol and 3-bromo-1-(2-(2-hydroxyethoxy)phenyl)prop-1-en-1-one in the presence of a base. The reaction yields the desired product, which is then purified through column chromatography.
Scientific Research Applications
3-[2-(2-isopropyl-5-methylphenoxy)ethoxy]benzaldehyde has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. It has also been shown to have potential as a drug delivery system due to its ability to penetrate cell membranes.
properties
IUPAC Name |
3-[2-(5-methyl-2-propan-2-ylphenoxy)ethoxy]benzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22O3/c1-14(2)18-8-7-15(3)11-19(18)22-10-9-21-17-6-4-5-16(12-17)13-20/h4-8,11-14H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LARWOYPQALHPPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C)C)OCCOC2=CC=CC(=C2)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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